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Compound of Interest

Compound Name: rac Practolol-d3

Cat. No.: B587756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of rac Practolol-d3, a deuterated

analog of the selective β1-adrenergic receptor antagonist, Practolol. This document is intended

for researchers in pharmacology, drug metabolism, and related fields who utilize isotopically

labeled compounds for quantitative analysis and receptor binding studies.

Introduction to rac Practolol-d3
rac Practolol-d3 is a stable isotope-labeled version of Practolol, where three hydrogen atoms

have been replaced with deuterium. This labeling makes it an ideal internal standard for mass

spectrometry-based quantification of Practolol in biological matrices. Practolol itself is a

selective β1-adrenergic receptor blocker, historically used in the management of cardiac

arrhythmias. Due to its selectivity, it primarily acts on the heart, reducing heart rate, cardiac

output, and blood pressure. The deuterated form, rac Practolol-d3, retains the same chemical

and pharmacological properties as the unlabeled compound but is distinguishable by its higher

mass.

Commercial Availability and Suppliers
rac Practolol-d3 is available from several specialized chemical suppliers. The commercial

availability may vary, and it is recommended to contact the suppliers directly for current stock

status, pricing, and detailed product specifications.
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Supplier Product Name CAS Number
Molecular
Formula

Molecular
Weight

Pharmaffiliates rac Practolol-d3 1794795-47-3 C₁₄H₁₉D₃N₂O₃ 269.35

Santa Cruz

Biotechnology
rac Practolol-d3

6673-35-4

(unlabeled)
C₁₄H₁₉D₃N₂O₃ 269.35

Toronto

Research

Chemicals (via

CymitQuimica)

rac-practolol-d3 1794795-47-3 Not specified Not specified

Note: The CAS number for the unlabeled rac Practolol is 6673-35-4. Some suppliers may

reference this number for the deuterated product.

Technical Data
Detailed quantitative data for rac Practolol-d3, such as purity and isotopic enrichment, are

typically provided in the Certificate of Analysis (CoA) from the supplier upon purchase.

Researchers should always refer to the lot-specific CoA for the most accurate information.

Parameter Typical Specification

Chemical Purity ≥98% (as determined by HPLC/NMR)

Isotopic Enrichment ≥99 atom % D

Appearance White to off-white solid

Solubility Soluble in DMSO and Methanol

Storage Store at -20°C for long-term stability

Mechanism of Action and Signaling Pathway
Practolol is a competitive antagonist of the β1-adrenergic receptor, which is predominantly

found in cardiac tissue. These receptors are G-protein coupled receptors (GPCRs) that, upon

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b587756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


stimulation by endogenous catecholamines like epinephrine and norepinephrine, activate a

downstream signaling cascade.

By blocking the β1-adrenergic receptor, Practolol inhibits the activation of adenylyl cyclase,

which in turn prevents the conversion of ATP to cyclic AMP (cAMP). The resulting decrease in

intracellular cAMP levels leads to reduced activation of Protein Kinase A (PKA). This cascade

of events ultimately results in a decrease in heart rate (negative chronotropy), a reduction in

the force of cardiac contraction (negative inotropy), and slowed atrioventricular conduction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

β1-Adrenergic
Receptor Gs Protein

Activates

Epinephrine/
Norepinephrine

Activates

rac Practolol-d3
Blocks

Adenylyl
CyclaseActivates

cAMP
Converts

ATP

Protein Kinase A
(inactive)

Protein Kinase A
(active)

Activates Decreased Heart Rate
Decreased Contractility

Leads to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analysis

Data Processing

Plasma Sample

Spike with
rac Practolol-d3 (IS)

Protein Precipitation
(Acetonitrile)

Centrifugation

Solid Phase Extraction
(SPE)

Evaporation

Reconstitution

LC-MS/MS Analysis

Peak Integration

Calibration Curve
Construction

Quantification of
Practolol

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b587756?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: rac Practolol-d3 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587756#rac-practolol-d3-supplier-and-commercial-
availability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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